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molecular formula C8H14N4OS B1676530 Metribuzin CAS No. 21087-64-9

Metribuzin

Cat. No. B1676530
CAS RN: 21087-64-9
M. Wt: 214.29 g/mol
InChI Key: FOXFZRUHNHCZPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04328340

Procedure details

48.6 g (0.243 mol) of 4-amino-6-tert.-butyl-3-mercapto-1,2,4-triazin-5(4H)-one (V) were introduced into a mixture of 236 g of 45% strength sodium hydroxide solution and 160 g of water, while stirring. When all of the product had dissolved, 40.2 g of methyl iodide were added in a manner such that the internal temperature did not exceed 30° C. When the addition had ended, the reaction mixture was stirred at room temperature for a further 2 hours. The reaction product which had precipitated was then filtered off, washed with 100 ml of water and dried. 42.5 g (82% of theory) of 4-amino-6-tert.-butyl-3-methylthio-1,2,4-triazin-5(4H)-one (I) of melting point 123°-125° C. were obtained.
Name
4-amino-6-tert.-butyl-3-mercapto-1,2,4-triazin-5(4H)-one
Quantity
48.6 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
160 g
Type
solvent
Reaction Step One
Name
methyl iodide
Quantity
40.2 g
Type
reactant
Reaction Step Two
Name
4-amino-6-tert.-butyl-3-methylthio-1,2,4-triazin-5(4H)-one
Yield
82%

Identifiers

REACTION_CXSMILES
[NH2:1][N:2]1[C:7](=[O:8])[C:6]([C:9]([CH3:12])([CH3:11])[CH3:10])=[N:5][N:4]=[C:3]1[SH:13].[OH-].[Na+].[CH3:16]I>O>[NH2:1][N:2]1[C:7](=[O:8])[C:6]([C:9]([CH3:10])([CH3:12])[CH3:11])=[N:5][N:4]=[C:3]1[S:13][CH3:16] |f:1.2|

Inputs

Step One
Name
4-amino-6-tert.-butyl-3-mercapto-1,2,4-triazin-5(4H)-one
Quantity
48.6 g
Type
reactant
Smiles
NN1C(=NN=C(C1=O)C(C)(C)C)S
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Name
water
Quantity
160 g
Type
solvent
Smiles
O
Step Two
Name
methyl iodide
Quantity
40.2 g
Type
reactant
Smiles
CI

Conditions

Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISSOLUTION
Type
DISSOLUTION
Details
When all of the product had dissolved
CUSTOM
Type
CUSTOM
Details
did not exceed 30° C
ADDITION
Type
ADDITION
Details
When the addition
STIRRING
Type
STIRRING
Details
the reaction mixture was stirred at room temperature for a further 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
The reaction product which had precipitated
FILTRATION
Type
FILTRATION
Details
was then filtered off
WASH
Type
WASH
Details
washed with 100 ml of water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
4-amino-6-tert.-butyl-3-methylthio-1,2,4-triazin-5(4H)-one
Type
product
Smiles
NN1C(=NN=C(C1=O)C(C)(C)C)SC
Measurements
Type Value Analysis
AMOUNT: MASS 42.5 g
YIELD: PERCENTYIELD 82%
YIELD: CALCULATEDPERCENTYIELD 81.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.